Vinyl cyclohexanecarboxylate
Overview
Description
Vinyl cyclohexanecarboxylate (also known as cyclohexanecarboxylic acid, ethenyl ester ) is a chemical compound with the molecular formula C₉H₁₄O₂ and a molecular weight of approximately 154.2 g/mol . Its structure consists of a cyclohexane ring attached to a vinyl (ethenyl) group via a carboxylate functional group.
Scientific Research Applications
Food Contact Materials Safety
Vinyl cyclohexanecarboxylate derivatives, such as bis(2-ethylhexyl)cyclohexane-1,4-dicarboxylate, have been studied for their safety as additives in food contact materials. These compounds are used as plasticizers in poly(vinyl chloride) films for contact with various foods. Studies have focused on migration levels, genotoxicity, and potential accumulation in humans, ensuring consumer safety for long-term food storage at room temperature or below (Silano et al., 2020).
Plasticizer in Industrial Applications
Research has explored the substitution of conventional plasticizers with environmentally friendly alternatives like di(isononyl) cyclohexane-1,2-dicarboxylate in vinyl plastisol formulations. These studies focus on processing conditions and mechanical properties, demonstrating the viability of these substitutes for flexible poly(vinyl chloride) in industrial applications (Crespo et al., 2007).
Photoinitiated Cationic Polymerization
Vinyl cyclohexanecarboxylate derivatives have been used in the photoinitiated cationic polymerization of monomers like oxiranes and vinyl ethers. This process is significant in developing novel polymers with applications in coatings, adhesives, and more (Aydoğan et al., 2008).
Synthesis of Enol Lactones
Catalyzed intramolecular O-vinylation of carboxylic acids using vinyl bromides, including cyclohexanecarboxylate derivatives, leads to the synthesis of enol lactones. These lactones have various applications in organic synthesis and pharmaceuticals (Sun et al., 2009).
Biomedical Applications of Degradable Vinyl Polymers
Vinyl cyclohexanecarboxylate-related compounds are being researched in the creation of degradable vinyl polymers for biomedical applications. This includes areas like nanomedicine, microelectronics, and environmental protection, where polymer degradation is essential (Delplace & Nicolas, 2015).
properties
IUPAC Name |
ethenyl cyclohexanecarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c1-2-11-9(10)8-6-4-3-5-7-8/h2,8H,1,3-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZRGFKQYQJKGAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=COC(=O)C1CCCCC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00197520 |
Source
|
| Record name | Vinyl cyclohexanecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00197520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Vinyl cyclohexanecarboxylate | |
CAS RN |
4840-76-0 |
Source
|
| Record name | Ethenyl cyclohexanecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4840-76-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Vinyl cyclohexanecarboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004840760 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Vinyl cyclohexanecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00197520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Vinyl cyclohexanecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.116 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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